Cas no 1128278-76-1 (2-(3-Methylphenyl)prop-2-enoic acid)

2-(3-Methylphenyl)prop-2-enoic acid is a substituted acrylic acid derivative featuring a 3-methylphenyl group at the β-position. This compound is of interest in organic synthesis and polymer chemistry due to its reactive α,β-unsaturated carboxyl functionality, which enables participation in Michael additions, radical polymerizations, and other conjugate addition reactions. The methyl substituent on the phenyl ring influences electronic and steric properties, potentially enhancing selectivity in synthetic applications. It may serve as a monomer for specialty polymers or as an intermediate in pharmaceuticals and agrochemicals. The compound's stability and well-defined structure make it suitable for precise chemical modifications under controlled conditions.

2-(3-Methylphenyl)prop-2-enoic acid structure

1128278-76-1 structure

Product Name:2-(3-Methylphenyl)prop-2-enoic acid

CAS No:1128278-76-1

MF:C₁₀H₁₀O₂

MW:162.185203075409

CID:5282416

Update Time:2025-06-10

2-(3-Methylphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3-methylphenyl)prop-2-enoic acid
- beta-methylatropic acid
- 2-(3-methylphenyl)prop-2-enoicacid
- Benzeneacetic acid, 3-methyl-α-methylene-
- 2-(3-Methylphenyl)prop-2-enoic acid
- Inchi： 1S/C10H10O2/c1-7-4-3-5-9(6-7)8(2)10(11)12/h3-6H,2H2,1H3,(H,11,12)
- InChI Key： RDBACIKBRIXMHN-UHFFFAOYSA-N
- SMILES： OC(C(=C)C1C=CC=C(C)C=1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 196
XLogP3: 2.4
Topological Polar Surface Area: 37.3

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01081696-1g	2-(3-Methylphenyl)prop-2-enoic acid	1128278-76-1	95%	1g	￥3808.0	2023-04-05
Enamine	EN300-673462-0.05g	2-(3-methylphenyl)prop-2-enoic acid	1128278-76-1	95.0%	0.05g	$888.0	2025-03-13
Enamine	EN300-673462-0.1g	2-(3-methylphenyl)prop-2-enoic acid	1128278-76-1	95.0%	0.1g	$930.0	2025-03-13
Enamine	EN300-673462-0.25g	2-(3-methylphenyl)prop-2-enoic acid	1128278-76-1	95.0%	0.25g	$972.0	2025-03-13
Enamine	EN300-673462-0.5g	2-(3-methylphenyl)prop-2-enoic acid	1128278-76-1	95.0%	0.5g	$1014.0	2025-03-13
Enamine	EN300-673462-1.0g	2-(3-methylphenyl)prop-2-enoic acid	1128278-76-1	95.0%	1.0g	$1057.0	2025-03-13
Enamine	EN300-673462-2.5g	2-(3-methylphenyl)prop-2-enoic acid	1128278-76-1	95.0%	2.5g	$2071.0	2025-03-13
Enamine	EN300-673462-5.0g	2-(3-methylphenyl)prop-2-enoic acid	1128278-76-1	95.0%	5.0g	$3065.0	2025-03-13
Enamine	EN300-673462-10.0g	2-(3-methylphenyl)prop-2-enoic acid	1128278-76-1	95.0%	10.0g	$4545.0	2025-03-13